Cas no 1255718-20-7 (4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride)

• Product Name: 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride
• CAS No: 1255718-20-7
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD13186040
• CID: 4582423
• PubChem ID: 53398849
• Update Time: 2025-06-30

4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-Triazol-1-yl)butanoic acid hydrochloride
• 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride

• MDL： MFCD13186040
• Inchi： 1S/C6H9N3O2.ClH/c10-6(11)2-1-3-9-5-7-4-8-9;/h4-5H,1-3H2,(H,10,11);1H
• InChI Key： UHLFJHYFXFEWJW-UHFFFAOYSA-N
• SMILES： C(N1N=CN=C1)CCC(=O)O.Cl

Additional information on 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride

4-(1H-1,2,4-Triazol-1-yl)butanoic Acid Hydrochloride: A Comprehensive Overview

4-(1H-1,2,4-Triazol-1-yl)butanoic acid hydrochloride (CAS No. 1255718-20-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring with a butanoic acid moiety. The triazole group, a five-membered aromatic ring containing three nitrogen atoms, is known for its stability and versatility in various chemical reactions. The hydrochloride salt form of this compound further enhances its solubility and bioavailability, making it a valuable component in drug development and other chemical applications.

The synthesis of 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride involves a series of carefully designed reactions that leverage the reactivity of triazole precursors. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of manufacturing but also pave the way for large-scale production of this compound for pharmaceutical and agricultural applications.

One of the most promising areas of research involving 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride is its potential as a bioactive agent. Preliminary studies have demonstrated that this compound exhibits significant biological activity, particularly in inhibiting key enzymes associated with inflammatory processes. Its ability to modulate these enzymes suggests potential applications in the treatment of inflammatory diseases such as arthritis and neuroinflammation. Furthermore, recent investigations have explored its role as a lead compound in drug discovery programs targeting chronic inflammatory conditions.

In addition to its therapeutic potential, 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride has shown promise in agricultural chemistry. Studies have indicated that this compound possesses fungicidal properties, making it a potential candidate for developing eco-friendly pesticides. Its ability to inhibit fungal growth without causing harm to beneficial soil microorganisms aligns with the growing demand for sustainable agricultural practices.

The structural uniqueness of 4-(1H-1,2,4-triazol-1-yl)butanoic acid hydrochloride also makes it an attractive molecule for exploring novel chemical reactions. Researchers have utilized this compound as a building block in synthesizing more complex molecules with diverse functionalities. For example, recent work has focused on incorporating this compound into polymeric materials to enhance their mechanical and thermal properties.

From an analytical standpoint, the characterization of 4-(1H-1,2,4-triazol-1-yli butanoic acid hydrochloride has been significantly aided by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under various conditions. Such information is crucial for understanding its behavior in different chemical environments and optimizing its use in practical applications.

In conclusion,4-(1H - 3 H - 3 H - triazol - 3 H - yl ) butyric acid hydrochloride ( CAS No . 3 H - 3 H - 3 H - 3 H - 3 H - triazol - yl ) butyric acid hydrochloride ( CAS No . ) is a versatile and intriguing compound with a wide range of potential applications . Its unique structure , combined with recent advances in synthesis and application research , positions it as a valuable asset in various scientific disciplines . As research continues to unfold , this compound is expected to contribute significantly to the development of new drugs , agrochemicals , and advanced materials .